56586-13-1(2-methylcyclohexane-1-carboxylic acid),cis

2-methylcyclohexane-1-carboxylic acid Properties

Names and Identifiers

- Cyclohexanecarboxylicacid, 2-methyl-
- 2-METHYL-1-CYCLOHEXANECARBOXYLIC ACID
- 2-Methyl-1-cyclohexanecarboxylic acid, mixture of cis and trans
- 2-Methyl-2-cyclohexanoic acid
- 2-Methyl-cyclohexancarbonsaeure
- 2-Methylcyclohexane-1-carboxylic acid
- 2-methyl-cyclohexanecarboxylic acid
- 6-Methyl-1-cyclohexanecarboxylic acid
- cis
- Cyclohexanecarboxylic acid,2-methyl
- EINECS 260-272-3
- trans 2-methyl-cyclohexane carboxylic acid
- 2-Methylcyclohexanecarboxylic acid
- DTXSID10901211
- trans-2-Methylcyclohexanecarboxylic acid
- MFCD00074907
- EINECS 239-227-7
- NS00087737
- EN300-243387
- Cyclohexanecarboxylic acid, 2-methyl-
- SCHEMBL301766
- AS-39427
- 2-Methylcyclohexanecarboxylicacid
- 2-METHYL-1-CYCLOHEXANECARBOXYLICACID
- AKOS005426720
- NoName_295
- Cyclohexanecarboxylic acid, 2-methyl-, trans-
- AI3-33905
- AI3-21681
- CS-W018286
- NS00084472
- 56586-13-1
- SY100494
- (+/-)-2-methyl-1-cyclohexane-carboxylic acid
- STK281789
- 2-Methylcyclohexanecarboxylic Acid;
- 2-Methyl-1-cyclohexanecarboxylic acid
- 2-methylcyclohexane-1-carboxylic acid
- +Expand
- MDL： MFCD00074907
- InChIKey： VSKXJRZPVDLHFY-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O2/c1-6-4-2-3-5-7(6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
- SMILES： CC1CCCCC1C(=O)O

Computed Properties

Exact Mass: 142.09900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 142.099379685g/mol
Heavy Atom Count: 10
Complexity: 131
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3Å²

Experimental Properties

LogP: 1.89730
PSA: 37.30000
Refractive Index: n20/D 1.4633(lit.)
Boiling Point: 241-242 °C/746 mmHg(lit.)
Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
Color/Form: liquid
Solubility: Not available
Density: 1.009 g/mL at 25 °C(lit.)

2-methylcyclohexane-1-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I1W-1g	2-Methylcyclohexanecarboxylic acid	56586-13-1	95%	1g	$104.00
A2B Chem LLC	AB62564-50mg	2-Methyl-1-cyclohexanecarboxylic acid	56586-13-1	95%	50mg	$55.00
abcr	AB454737-5 g	2-Methyl-1-cyclohexanecarboxylic acid, 95%; .	56586-13-1	95%	5g	€338.20	2023-04-22
Apollo Scientific	OR939113-1g	2-Methyl-1-cyclohexanecarboxylic acid	56586-13-1	95%	1g	£180.00	2023-09-02
Enamine	EN300-243387-0.05g	2-methylcyclohexane-1-carboxylic acid	56586-13-1	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	D112196-5g	2-METHYL-1-CYCLOHEXANECARBOXYLICACID	56586-13-1	95%	5g	$1185	2022-05-28
TRC	M295390-250mg	2-Methyl-1-cyclohexanecarboxylic Acid	56586-13-1		250mg	$ 69.00	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN8340-1G	2-methylcyclohexane-1-carboxylic acid	56586-13-1	95%	1g	￥ 726.00	2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1036109-100mg	2-Methylcyclohexanecarboxylic acid	56586-13-1	97%	100mg	￥170.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04043-5g	2-Methylcyclohexanecarboxylic acid	56586-13-1	99%	5g	¥3128.0	2024-07-18

2-methylcyclohexane-1-carboxylic acid Synthesis

Synthetic Circuit 1

88-99-3

56586-13-1

1687-30-5

85-42-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium Solvents: 1,4-Dioxane ; 12 h, 6.89 MPa, 453 K

Reference

Catalytic hydrogenation products of aromatic and aliphatic dicarboxylic acids

Shinde, Sunil B.; et al, Asian Journal of Chemistry, 2019, 31(5), 1137-1142

Synthetic Circuit 2

88-99-3

56586-13-1

85-44-9

85-42-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: 1,4-Dioxane ; 12 h, 6.89 MPa, 493 K

Reference

Catalytic hydrogenation products of aromatic and aliphatic dicarboxylic acids

Shinde, Sunil B.; et al, Asian Journal of Chemistry, 2019, 31(5), 1137-1142

2-methylcyclohexane-1-carboxylic acid Raw materials

Phthalic acid

2-methylcyclohexane-1-carboxylic acid Preparation Products

2-methylcyclohexane-1-carboxylic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:56586-13-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:56586-13-1)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:56586-13-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 56586-13-1 (2-methylcyclohexane-1-carboxylic acid)

2-methylcyclohexane-1-carboxylic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-methylcyclohexane-1-carboxylic acid Price

2-methylcyclohexane-1-carboxylic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

2-methylcyclohexane-1-carboxylic acid Raw materials

2-methylcyclohexane-1-carboxylic acid Preparation Products

2-methylcyclohexane-1-carboxylic acid Suppliers

2-methylcyclohexane-1-carboxylic acid Related Literature

56586-13-1 (2-methylcyclohexane-1-carboxylic acid) Related Products